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Compound of Interest

Compound Name: Isopropanol hydrochloride

CAS No.: 24813-66-9

Cat. No.: B15895228

Get Quote

A Note on Nomenclature: Initial searches for "isopropyl alcohol hydrochloride" frequently yield

results for "isopropylamine hydrochloride." This suggests a common point of confusion.

Isopropyl alcohol (isopropanol) reacts with hydrogen chloride to form isopropyl chloride and

water, not a stable hydrochloride salt in the way an amine does. Amines, being basic, readily

form stable salts with acids like HCl. Therefore, this guide will focus on the chemical

characteristics of isopropylamine hydrochloride, the compound robustly documented in

chemical literature and safety data.

Chemical Identity and Structure
Isopropylamine hydrochloride is the salt formed from the reaction of the weak base

isopropylamine with hydrochloric acid. It is also referred to as 2-propanamine hydrochloride or

isopropylammonium chloride.[1][2]

Molecular Formula: C₃H₉N·HCl[3][4]

Chemical Structure: The structure consists of an isopropylammonium cation and a chloride

anion. The positive charge is localized on the nitrogen atom.
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Caption: Structure of Isopropylamine Hydrochloride.

Physicochemical Characteristics
Isopropylamine hydrochloride is typically a white to off-white crystalline solid or powder.[3] It is

known to be hygroscopic, meaning it readily absorbs moisture from the air.[2]

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Weight 95.57 g/mol [4]

Melting Point 160°C [3][5]

Boiling Point Data not available [3]

Solubility
Soluble in water and methanol.

[5][6][7]
[5][6][7]

Appearance
White to almost white crystal or

powder.
[3]

pH of aqueous solution 3-5 (acidic) [6]

Synthesis and Reactivity
Synthesis: A common laboratory-scale synthesis involves the reaction of isopropylamine with

ammonium chloride in ethanol.

Experimental Protocol: Synthesis of Isopropylamine Hydrochloride[5]

To a 25 mL round-bottom flask, add ammonium chloride (0.54 g, 10 mmol) and ethanol (3

mL).

Add isopropylamine (10 mmol) to the flask.

Attach a condenser and heat the reaction mixture to reflux with magnetic stirring for 2 hours.

After the reaction is complete, remove the solvent using a rotary evaporator.
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The resulting solid is isopropylamine hydrochloride, obtained in quantitative yield.[5]
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Ammonium Chloride, and Ethanol Reflux for 2 hours Remove solvent via

rotary evaporation
Isopropylamine Hydrochloride

(Solid)
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Caption: Workflow for the synthesis of Isopropylamine Hydrochloride.

Reactivity: Isopropylamine hydrochloride is a stable compound under recommended storage

conditions.[8] The ammonium ion can participate in hydrogen bonding, which influences its

solubility and reactivity.[2] It should be stored in a cool, dry place, protected from moisture.[8][9]

Analytical Methods for Characterization
Several analytical techniques can be employed to characterize isopropylamine hydrochloride,

ensuring its identity, purity, and stability.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for purity

assessment and quantification. Since isopropylamine lacks a strong UV chromophore,

derivatization is often necessary for UV detection.[10]

Gas Chromatography (GC): GC is suitable for detecting residual isopropylamine in active

pharmaceutical ingredients.[11] A common method involves direct injection of a solution of the

sample.[11]

Spectrophotometry: A simple and sensitive spectrophotometric method can be used for the

determination of trace levels of mono-isopropylamine. This method involves the formation of a

colored complex that can be quantified by its absorbance at a specific wavelength.[12]

Experimental Protocol: Spectrophotometric Limit Test for Isopropylamine[12]

Sample Preparation: Dissolve approximately 1.0 g of the sample in a 10 mL volumetric flask

with a suitable solvent (e.g., 96% ethanol or water).
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Reagent Addition: Add 2 mL of a color reagent solution (composed of acetylacetone,

formaldehyde, and pyridine).

Color Development: Heat the flask on a water bath for 10 minutes.

Measurement: Cool the solution and dilute to 10 mL with pyridine. Measure the absorbance

at 420 nm against a blank solution.
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Caption: Workflow for the spectrophotometric limit test of Isopropylamine.

Safety and Handling
Isopropylamine hydrochloride is considered a hazardous chemical.[8]

Hazard Statements:

Causes skin irritation.[3][9]

Causes serious eye irritation.[3][9]

May cause respiratory irritation.[9]

Harmful if swallowed, in contact with skin, or if inhaled.[9]

Precautionary Measures:

Wear protective gloves, protective clothing, and eye/face protection.[3][9]

Use only outdoors or in a well-ventilated area.[9]

Avoid breathing dust.[9]

Wash hands and any exposed skin thoroughly after handling.[3][9]

First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][9]

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[3]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[3]

If swallowed: Rinse mouth. Get medical advice/attention if you feel unwell.[3]

Applications
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Isopropylamine hydrochloride serves as a versatile intermediate in organic synthesis.[2] It is

used in the preparation of pharmaceuticals and other fine chemicals.[2][13] For instance, it is

an intermediate in the synthesis of 1-Cyano-3-isopropylguanidine.[2][5] It is also used in

materials science, particularly in the context of perovskite solar cell materials.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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